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Compound of Interest

Compound Name: 2-Hydroxybenzofuran-3(2H)-one

Cat. No.: B101677 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxybenzofuran-3(2H)-one
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety and logistical information for

managing 2-Hydroxybenzofuran-3(2H)-one in a laboratory setting.

Due to the limited availability of a specific Safety Data Sheet (SDS) for 2-Hydroxybenzofuran-
3(2H)-one, a cautious approach based on the hazard profiles of structurally similar compounds

is recommended. Related benzofuran derivatives have been identified as potential skin, eye,

and respiratory irritants. Therefore, adherence to stringent safety protocols is crucial to

minimize exposure and ensure a safe working environment.

Hazard Assessment and Personal Protective
Equipment (PPE)
Given the potential for irritation, the following personal protective equipment is mandatory when

handling 2-Hydroxybenzofuran-3(2H)-one.
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PPE Category Recommended Equipment

Eye Protection

Chemical safety goggles should be worn at all

times. In situations with a higher risk of

splashing, a face shield should be used in

addition to goggles.[1]

Hand Protection

Chemical-resistant gloves (e.g., nitrile) must be

worn.[2] Gloves should be inspected for integrity

before each use and disposed of properly after

handling the compound.[2]

Body Protection

A laboratory coat is required to protect against

incidental contact. For procedures with a higher

risk of splashes or spills, a chemical-resistant

apron is recommended.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a certified chemical fume

hood, to avoid inhalation of any dust or vapors.

[3]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2-Hydroxybenzofuran-3(2H)-one will minimize the risk of

exposure and contamination.

Preparation: Before handling the compound, ensure that the designated workspace, typically

a chemical fume hood, is clean and uncluttered. Verify that all necessary PPE is readily

available and in good condition.

Weighing and Aliquoting:

Perform all weighing and transfer operations within a chemical fume hood to control

potential dust or vapor release.
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Use appropriate tools, such as spatulas and weighing paper, to handle the solid

compound.

If creating solutions, add the solid to the solvent slowly to avoid splashing.

Experimental Use:

Keep all containers with 2-Hydroxybenzofuran-3(2H)-one sealed when not in use.

Clearly label all vessels containing the compound with its name, concentration, and any

known hazards.

Avoid direct contact with the skin, eyes, and clothing. In case of accidental contact, follow

the first aid measures outlined below.

Post-Handling:

Thoroughly clean the work area and any equipment used with an appropriate solvent and

decontaminating solution.

Remove and dispose of contaminated PPE in designated waste containers.

Wash hands thoroughly with soap and water after completing work and before leaving the

laboratory.[2]

Emergency and First Aid Procedures
In the event of an exposure, immediate action is critical.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes.[1] Remove any contaminated clothing. If irritation persists, seek medical

attention.[4]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]
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Ingestion: Do not induce vomiting. Rinse the mouth with water and drink plenty of water.[1]

Seek immediate medical attention.

Disposal Plan
All waste containing 2-Hydroxybenzofuran-3(2H)-one must be treated as hazardous waste.

Solid Waste: Collect any solid waste, including contaminated PPE and weighing paper, in a

clearly labeled, sealed container designated for chemical waste.

Liquid Waste: Collect all solutions containing the compound in a labeled, sealed, and

appropriate chemical waste container.

Disposal: All chemical waste must be disposed of in accordance with local, state, and federal

regulations.[2] Do not pour chemical waste down the drain.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 2-
Hydroxybenzofuran-3(2H)-one in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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